Fura PE-3 potassium

• Molecular Formula: C37H35K4N5O17
• Molecular Weight: 978.1 g/mol
• InChI: InChI=1S/C37H39N5O17.4K/c43-30(40-7-5-39(6-8-40)16-31(44)45)4-2-21-1-3-23(41(17-32(46)47)18-33(48)49)26(11-21)56-9-10-57-27-12-22-13-28(36-38-15-29(59-36)37(54)55)58-25(22)14-24(27)42(19-34(50)51)20-35(52)53;;;;/h1,3,11-15H,2,4-10,16-20H2,(H,44,45)(H,46,47)(H,48,49)(H,50,51)(H,52,53)(H,54,55);;;;/q;4*+1/p-4
• InChIKey: BKYRHVSAHHXWOQ-UHFFFAOYSA-J

Fura PE-3 Potassium: Ratiometric Ca²⁺ Indicator

Fura PE-3 potassium (CAS 172890-83-4), also known as Fura-2 Leakage Resistant (Fura-2 LR), is a second-generation, ratiometric fluorescent indicator for intracellular calcium (Ca²⁺) . As a membrane-impermeable potassium salt , it serves as the active, cytosolic form of Fura-PE3, which is typically loaded into cells as the membrane-permeable acetoxymethyl (AM) ester derivative . This compound is a zwitterionic derivative of the widely used Fura-2, designed to overcome the primary limitation of its predecessor: rapid dye leakage and compartmentalization within cells [1].

Indicator Form

Membrane-impermeable potassium salt

Loading Strategy

AM ester loading into cytosol

Key Improvement

Zwitterionic design reduces leakage

Measurement Mode

Ratiometric Ex 340/380 nm

• [1] Vorndran, C., Minta, A., & Poenie, M. (1995). New fluorescent calcium indicators designed for cytosolic retention or measuring calcium near membranes. Biophysical Journal, 69(5), 2112-2124. View Source

Fura PE-3 vs. Fura-2 for Long-Term Ca²⁺ Assays

Substituting Fura PE-3 potassium with the more common Fura-2 is not a trivial exchange for experiments requiring prolonged monitoring or stable cytosolic concentration measurements. The well-documented failure mode of Fura-2 is its rapid leakage from cells and sequestration into intracellular compartments (e.g., organelles), leading to an artificial upward drift in baseline fluorescence and a loss of signal over time [1]. Fura PE-3 was specifically engineered with a zwitterionic structure to mitigate this issue, resulting in a fundamentally different performance profile [2]. Therefore, experiments designed for long-term calcium imaging, studies in tissue slices, or any assay where signal stability over minutes to hours is paramount will fail to yield reliable data if a leak-prone analog like Fura-2 is used as a generic replacement. The following quantitative evidence establishes the precise magnitude of this and other key differentiators.

Fura PE-3 (Target)

+ Extended cytosolic retention over hours

+ Minimal compartmentalization in organelles

+ Stable baseline for long-term imaging

Fura-2 (Generic Substitute)

⚠ Rapid leakage and signal drift

⚠ Sequestration into organelles obscures [Ca²⁺]i

⚠ May require Mn²⁺/Ni²⁺ quench correction

For time-lapse, tissue slice, or any assay exceeding minutes of monitoring, generic substitution with Fura-2 may compromise data reliability; retention differences are fundamental.

• [1] Vorndran, C., Minta, A., & Poenie, M. (1995). New fluorescent calcium indicators designed for cytosolic retention or measuring calcium near membranes. Biophysical Journal, 69(5), 2112-2124. View Source
• [2] MeSH - NCBI. (1996). fura-PE3 [Supplementary Concept]. National Center for Biotechnology Information. Retrieved from https://www.ncbi.nlm.nih.gov/mesh?term=%22fura-PE3%22 View Source

Fura PE-3 vs. Fura-2: Quantitative Evidence

Minimal Dye Leakage and Compartmentalization

Fura PE-3 is a zwitterionic indicator engineered to resist the rapid leakage and compartmentalization that are inherent to the polycarboxylate structure of Fura-2 [1]. In direct comparative studies, cells loaded with Fura PE-3 remain brightly loaded and responsive to cytosolic free calcium changes for hours, whereas cells loaded with Fura-2 exhibit a significant drift in apparent [Ca²⁺] due to indicator loss, which can be instantly corrected by quenching extracellular dye with NiCl₂ [2]. This qualitative difference has a quantitative impact on experimental viability: it eliminates the need for continuous fluorescence quenching and reduces signal drift, enabling reliable long-term measurements that are impractical with Fura-2 .

Dye Retention

Head-to-head

Remains responsive for hours

Fura PE-3: stable signal; Fura-2: rapid drift and compartmentalization.

NiCl₂ quenching confirms extracellular dye loss only in Fura-2.

Supports long-term Ca²⁺ imaging without quench correction

Functional difference eliminates need for continuous Mn²⁺/Ni²⁺ addition.

Evidence Dimension	Cellular Retention / Signal Stability
Target Compound Data	Cells remain 'brightly loaded and responsive ... for hours' [2]
Comparator Or Baseline	Fura-2: Exhibits 'rapid leakage and compartmentalization' causing drift in apparent [Ca²⁺]i [2]
Quantified Difference	Qualitative, but functional difference: Enables continuous, stable measurements vs. loss of signal integrity.
Conditions	In vitro cell loading; assessment by fluorescence microscopy and NiCl₂ quenching assay [2].

Why This Matters

For procurement, this directly translates to the ability to perform long-term, time-lapse calcium imaging or kinetic assays that Fura-2 cannot reliably support.

• [1] MeSH - NCBI. (1996). fura-PE3 [Supplementary Concept]. National Center for Biotechnology Information. Retrieved from https://www.ncbi.nlm.nih.gov/mesh?term=%22fura-PE3%22 View Source
• [2] Vorndran, C., Minta, A., & Poenie, M. (1995). New fluorescent calcium indicators designed for cytosolic retention or measuring calcium near membranes. Biophysical Journal, 69(5), 2112-2124. View Source

Calcium Affinity and Spectral Equivalence

Fura PE-3 maintains a calcium dissociation constant (Kd) of approximately 145 nM, which is nearly identical to the widely cited Kd of Fura-2 (140 nM) . It also retains the same characteristic ratiometric excitation profile (Ex 340/380 nm) and emission wavelength (Em 505 nm) as Fura-2 . This means Fura PE-3 can be integrated into existing Fura-2 imaging protocols with minimal or no changes to equipment settings or analysis pipelines . The slight difference in Kd (145 nM vs 140 nM) is negligible for most physiological calcium measurements, meaning Fura PE-3 offers a direct upgrade in dye stability without requiring a change in established experimental frameworks.

Ca²⁺ Affinity

Cross-study comparable

Kd = 145 nM

Fura-2 pentapotassium Kd = 140 nM; difference +5 nM.

Functionally equivalent sensitivity for physiological [Ca²⁺]

Allows seamless transition without re-optimization of calibration.

Evidence Dimension	Calcium Dissociation Constant (Kd)
Target Compound Data	Kd = 145 nM
Comparator Or Baseline	Fura-2 pentapotassium: Kd = 140 nM
Quantified Difference	+5 nM (3.6% increase)
Conditions	In vitro calcium titration at physiological pH and temperature .

Why This Matters

This ensures Fura PE-3 is a functionally equivalent replacement for Fura-2 in terms of calcium sensitivity, allowing for a seamless transition to a more stable reagent without costly and time-consuming re-optimization of assays.

Vascular Smooth Muscle Validation

Fura PE-3 has been successfully loaded into and utilized within specific vascular tissues, including rat intrapulmonary arteries (IPA) and mesenteric resistance arteries (MA), to study vasoconstriction mechanisms . In one study, isolated rat intrapulmonary arteries loaded with Fura PE-3 were used to dissect the distinct Ca²⁺ influx pathways activated by prostaglandin F2α (PGF2α) acting on FP versus TP receptors, demonstrating the dye's utility in a complex, physiologically intact tissue system [1]. While Fura-2 can also be used in tissues, its rapid leakage significantly complicates long-term recordings in such multicellular preparations. The successful and documented use of Fura PE-3 in these challenging vascular models provides a level of methodological validation that is absent for many generic calcium indicators.

Vascular Tissue Validation

Class-level inference

Rat IPA & MA models

Successful loading and functional Ca²⁺ transient measurement in isolated intrapulmonary and mesenteric resistance arteries.

Demonstrated retention in complex multicellular tissue

Provides methodological confidence for vascular smooth muscle studies.

Evidence Dimension	Tissue Loading and Functional Use
Target Compound Data	Successful loading and measurement of Ca²⁺ transients in isolated rat IPA and MA [1].
Comparator Or Baseline	Fura-2: Known for significant leakage in tissues, complicating long-term studies (Class-level limitation).
Quantified Difference	Not directly quantified in a single comparative study, but inferred from the compound's design and successful application in tissues where dye retention is critical.
Conditions	Ex vivo tissue loading of rat intrapulmonary arteries (IPA) and mesenteric resistance arteries (MA).

Why This Matters

This provides a validated experimental path for scientists studying vascular smooth muscle, reducing the risk and uncertainty associated with developing a new dye-loading protocol for complex tissue.

• [1] Snetkov, V. A., Knock, G. A., Baxter, L., Thomas, G. D., Ward, J. P., & Aaronson, P. I. (2006). Mechanisms of the prostaglandin F2alpha-induced rise in [Ca2+]i in rat intrapulmonary arteries. The Journal of Physiology, 571(Pt 1), 147-163. View Source

Ratiometric Imaging for Artifact Reduction

Fura PE-3 is an excitation-ratiometric dye (Ex 340/380 nm, Em 505 nm), a property it shares with Fura-2 . This allows for the calculation of calcium concentration based on the fluorescence ratio (F340/F380), which is independent of dye concentration, cell thickness, and photobleaching . In the specific context of vascular studies, this ratiometric capability has been proven critical for minimizing movement artifacts and changes in vessel wall thickness associated with dilation and constriction [1]. For example, in arteriolar smooth muscle cells (SMC), Fura PE-3 allowed for the precise quantification of a resting [Ca²⁺]i of 406 ± 37 nM and a stimulus-induced increase of 108 ± 53 nM (P < 0.05), measurements that would be highly unreliable with a non-ratiometric dye in a moving, contracting tissue [1].

Ratiometric Artifact Reduction

Head-to-head

Resting [Ca²⁺]i 406 ± 37 nM

Δ[Ca²⁺]i +108 ± 53 nM upon O₂ increase (P

Non-ratiometric dyes fail to correct for motion/vessel thickness changes.

Enables quantitative measurement in contracting tissues

Ratiometric calculation cancels artifact from thickness and movement.

Neuronal & Muscle Dynamics

Supporting evidence

R340/380 ratio change in ESCs

Nnat-KD ESC response to Tg/BHQ; also identified three Ca²⁺ entry pathways in HASMCs.

Cross-cell-type quantitative performance documented

Supports adoption in stem cell and airway smooth muscle research.

Evidence Dimension	Artifact Resistance in Contractile Tissues
Target Compound Data	Resting SMC [Ca²⁺]i = 406 ± 37 nM; Δ[Ca²⁺]i upon O₂ increase = +108 ± 53 nM [1].
Comparator Or Baseline	Non-ratiometric dyes (e.g., Fluo-4): Signal is confounded by changes in vessel thickness during contraction/relaxation.
Quantified Difference	Ratiometry allows for quantitative [Ca²⁺]i measurement where non-ratiometric dyes can only provide qualitative changes.
Conditions	In situ loading of hamster cheek pouch arteriolar smooth muscle cells; fluorescence microscopy.

Why This Matters

This ensures that the selection of Fura PE-3 potassium provides a level of quantitative precision and artifact rejection that is essential for reliable data in dynamic biological systems, justifying its use over simpler, non-ratiometric alternatives.

• [1] Brekke, J. F., Jackson, W. F., & Segal, S. S. (2006). Arteriolar smooth muscle Ca2+ dynamics during blood flow control in hamster cheek pouch. Journal of Applied Physiology, 101(1), 307-315. View Source

Neuronal and Muscle Ca²⁺ Dynamics

The functional performance of Fura PE-3 is validated across diverse cell types, providing quantitative data on calcium handling. In a study on neural induction, the R340/380 emission intensity ratio of Fura PE-3 was used to measure changes in intracellular [Ca²⁺]i in neuronatin-knockdown (Nnat-KD) embryonic stem cells (ESCs) following treatment with thapsigargin (Tg) or BHQ, demonstrating its sensitivity and utility in a stem cell model [1]. In a separate study on human cultured airway smooth muscle cells (HASMCs), Fura PE-3 was used to dissect three distinct pathways of extracellular calcium entry, highlighting its capacity to resolve complex calcium signaling mechanisms [2]. These studies, while not head-to-head comparisons with Fura-2, demonstrate that Fura PE-3 performs robustly and quantitatively in demanding cellular contexts, including those involving differentiation and complex pharmacology.

Neuronal & Muscle Dynamics

Supporting evidence

R340/380 ratio change in ESCs

Nnat-KD ESC response to Tg/BHQ; also identified three Ca²⁺ entry pathways in HASMCs.

Cross-cell-type quantitative performance documented

Supports adoption in stem cell and airway smooth muscle research.

Evidence Dimension	Quantitative [Ca²⁺]i Measurement in Specific Cell Models
Target Compound Data	Used to measure [Ca²⁺]i changes in Nnat-KD ESCs (via R340/380 ratio) [1] and to identify three distinct Ca²⁺ entry pathways in HASMCs [2].
Comparator Or Baseline	Fura-2: Similar applications exist, but the enhanced stability of Fura PE-3 is inferred to be beneficial for these longer-term or complex experiments.
Quantified Difference	Functional validation in specific, peer-reviewed models provides confidence in the dye's performance.
Conditions	In vitro loading of mouse ESCs and human cultured airway smooth muscle cells (HASMCs).

Why This Matters

This provides prospective users with concrete, peer-reviewed examples of Fura PE-3 potassium's successful application in challenging biological systems, reducing the perceived risk of adopting a new reagent.

• [1] Lin, H. H., Bell, E., Uwanogho, D., Pera, M., & Andrews, P. W. (2010). Neuronatin promotes neural lineage specification in embryonic stem cells. Stem Cells, 28(5), 938-948. View Source
• [2] Snetkov, V. A., Hirst, S. J., & Ward, J. P. (1999). Store- and receptor-operated calcium entry in human cultured airway smooth muscle cells. The Journal of Physiology, 519(Pt 3), 735-745. View Source

Fura PE-3 Research Applications

Long-Term Time-Lapse Ca²⁺ Imaging

The primary evidence for Fura PE-3's drastically reduced leakage and compartmentalization compared to Fura-2 [1] makes it the superior choice for any experiment requiring stable calcium monitoring over minutes to hours. In contrast to Fura-2, where signal drift can obscure true calcium dynamics, cells loaded with Fura PE-3 remain brightly loaded and responsive for extended periods . This is critical for time-lapse studies of slow processes like cell differentiation, migration, or long-term drug responses.

Contractile Tissue Calcium Imaging

Fura PE-3's combination of ratiometric measurement and enhanced retention is uniquely suited for studying calcium dynamics in complex, intact tissues. The ratiometric capability (Ex 340/380 nm) is essential for correcting for movement artifacts and changes in tissue thickness during constriction or dilation [2]. Its validated use in vascular preparations like rat intrapulmonary arteries (IPA) and mesenteric resistance arteries (MA) provides a proven methodological framework for researchers [3].

HCS and Automated Microscopy

In automated, high-throughput imaging systems, signal stability and reproducibility are paramount. Fura PE-3's resistance to leakage ensures a more consistent signal-to-noise ratio across long acquisition runs, reducing the need for manual intervention and minimizing well-to-well variability caused by differential dye loss [1]. The near-identical spectral properties to Fura-2 (Kd ~145 nM vs. 140 nM) allow it to be used on existing Fura-2 imaging platforms, making it a seamless, performance-enhancing upgrade for screening campaigns.

Mechanistic Ca²⁺ Signaling Studies

The quantitative, ratiometric nature of Fura PE-3 allows for the precise discrimination of different calcium signaling pathways. Its successful application in dissecting store-operated calcium entry (SOCE) and receptor-operated calcium entry (ROCE) in human airway smooth muscle cells [4] and in vascular tissue [3] demonstrates its suitability for detailed pharmacological and physiological investigations where accurate quantification of [Ca²⁺]i is essential.

Application

Selection Property

Validation Focus

Long-term time-lapse Ca²⁺ imaging

Low dye leakage, extended cytosolic retention

Signal stability over hours without quench correction

Contractile tissue Ca²⁺ studies

Ratiometric excitation and retention

Artifact-free [Ca²⁺]i quantification during vessel constriction/dilation

HCS / automated microscopy

Signal consistency, Fura-2 spectral compatibility

Well-to-well reproducibility in long acquisition runs

Mechanistic Ca²⁺ signaling dissection

Quantitative ratiometric resolution

Discrimination of SOCE, ROCE pathways in cell models

• [1] Vorndran, C., Minta, A., & Poenie, M. (1995). New fluorescent calcium indicators designed for cytosolic retention or measuring calcium near membranes. Biophysical Journal, 69(5), 2112-2124. View Source
• [2] Brekke, J. F., Jackson, W. F., & Segal, S. S. (2006). Arteriolar smooth muscle Ca2+ dynamics during blood flow control in hamster cheek pouch. Journal of Applied Physiology, 101(1), 307-315. View Source
• [3] Snetkov, V. A., Knock, G. A., Baxter, L., Thomas, G. D., Ward, J. P., & Aaronson, P. I. (2006). Mechanisms of the prostaglandin F2alpha-induced rise in [Ca2+]i in rat intrapulmonary arteries. The Journal of Physiology, 571(Pt 1), 147-163. View Source
• [4] Snetkov, V. A., Hirst, S. J., & Ward, J. P. (1999). Store- and receptor-operated calcium entry in human cultured airway smooth muscle cells. The Journal of Physiology, 519(Pt 3), 735-745. View Source